molecular formula C11H22O B1222714 4,8-Dimethylnon-7-en-2-ol CAS No. 40596-76-7

4,8-Dimethylnon-7-en-2-ol

Cat. No.: B1222714
CAS No.: 40596-76-7
M. Wt: 170.29 g/mol
InChI Key: CUIWFRIESJGBPX-UHFFFAOYSA-N
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Description

4,8-Dimethylnon-7-en-2-ol, also known as this compound, is a useful research compound. Its molecular formula is C11H22O and its molecular weight is 170.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

40596-76-7

Molecular Formula

C11H22O

Molecular Weight

170.29 g/mol

IUPAC Name

4,8-dimethylnon-7-en-2-ol

InChI

InChI=1S/C11H22O/c1-9(2)6-5-7-10(3)8-11(4)12/h6,10-12H,5,7-8H2,1-4H3

InChI Key

CUIWFRIESJGBPX-UHFFFAOYSA-N

SMILES

CC(CCC=C(C)C)CC(C)O

Canonical SMILES

CC(CCC=C(C)C)CC(C)O

40596-76-7

Pictograms

Environmental Hazard

Synonyms

4,8-dimethyl-7-nonen-2-ol

Origin of Product

United States

Synthesis routes and methods

Procedure details

Eighty ml. of a 3M solution of methylmagnesium bromide in ether is added slowly to 31 g. of citronellal in 250 ml. of dry ether. The mixture is heated at reflux for about 1 hour, cooled to 0° and treated with saturated aqueous ammonium chloride until reaction subsides. The organic layer is separated and the aqueous layer extracted with ether. The organic layer and ether extracts are combined, washed with water and brine and dried over magnesium sulfate. Evaporation of the solvent gives 4,8-dimethylnon-7-en-2-ol.
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